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An In-depth Technical Guide to Propanoyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propanoyl bromide, also known by its common name propionyl bromide and IUPAC name

Propanoyl bromide, is a highly reactive acyl halide.[1][2] With the chemical formula C₃H₅BrO, it

serves as a crucial reagent and intermediate in organic synthesis.[1] Its primary utility lies in its

function as a potent acylating agent, enabling the introduction of the propanoyl (or propionyl)

group into a wide range of molecules.[1][3] This capability makes it an indispensable tool in the

synthesis of complex organic compounds, particularly within the pharmaceutical and

agrochemical industries for the manufacturing of active pharmaceutical ingredients (APIs),

herbicides, insecticides, and fungicides.[3][4][5] This document provides a comprehensive

overview of its chemical properties, synthesis, reactivity, applications, and safety protocols.

Chemical Identity and Properties
Propanoyl bromide is a colorless to pale yellow or brown liquid characterized by a sharp,

pungent odor.[1][6] It is highly reactive, especially towards nucleophiles, and is known to fume

in moist air due to rapid hydrolysis into propanoic acid and hydrobromic acid.[1][6]

Table 1: Physicochemical Properties of Propanoyl Bromide
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Property Value Reference(s)

IUPAC Name Propanoyl bromide [2][7]

Synonyms
Propionyl bromide, Propionic

acid bromide
[1][5][6]

CAS Number 598-22-1 [2][6]

Molecular Formula C₃H₅BrO [1][2]

Molecular Weight 136.98 g/mol [1][2][8]

Appearance
Colorless to light yellow/brown

liquid
[1][6][9]

Odor Pungent [1][4]

Density 1.521 g/mL at 25 °C [9]

Boiling Point 103-104 °C at 760 mmHg [9][10]

Melting Point -40 °C [5][11]

Flash Point 52 °C (126 °F) [9][10]

Solubility
Soluble in ether; reacts with

water and alcohol
[6][9]

Synthesis of Propanoyl Bromide
Propanoyl bromide is typically synthesized by the bromination of propionic acid. Common

brominating agents include phosphorus tribromide (PBr₃) and thionyl bromide (SOBr₂).[6] An

alternative industrial method utilizes the direct reaction of propionic acid with bromine in the

presence of a catalyst.

Experimental Protocol: Synthesis from Propionic Acid
and Bromine
The following protocol is adapted from a patented method for the preparation of propanoyl

bromide.[12]
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Materials:

Propionic acid

Bromine

Red phosphorus (catalyst)

A low-boiling halogenated alkane solvent (e.g., 1,2-dichloroethane)

Reaction vessel equipped with a stirrer, dropping funnel, and reflux condenser

Procedure:

Charge the reaction vessel with propionic acid, the halogenated alkane solvent, and the red

phosphorus catalyst. The molar ratio of propionic acid to bromine should be approximately

(1.2-1.5) : (1.0-1.3).[12]

While stirring, heat the mixture to 80-90 °C.[12]

Slowly add bromine to the reaction mixture via the dropping funnel.

Once the addition is complete, maintain the reaction under reflux for 10-12 hours.[12]

After the reflux period, increase the temperature to 92-97 °C to distill off and collect the

solvent.[12]

Continue heating and increase the temperature to 103-105 °C to distill and collect the final

product, a pale yellow or colorless liquid, which is propanoyl bromide.[12]
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Caption: Workflow for the synthesis of propanoyl bromide.
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Chemical Reactivity and Applications
The high reactivity of the acyl bromide group makes propanoyl bromide an excellent acylating

agent. It readily participates in nucleophilic acyl substitution reactions.

Acylation Reactions
Propanoyl bromide is widely used to introduce the propanoyl group into molecules containing

nucleophilic functional groups, such as alcohols (forming esters) and amines (forming amides).

[1][6] This reaction is fundamental to modifying the structure and function of molecules in drug

development and materials science.[3]

General Reaction with a Nucleophile (e.g., an Alcohol): Propanoyl bromide reacts with an

alcohol (R'-OH) to yield an ester (propanate) and hydrogen bromide (HBr).

Reactants

Products
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(e.g., R'-OH, R'-NH₂)

Acylated Product
(e.g., Ester, Amide)

 Nucleophilic Acyl
Substitution 
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Caption: General acylation reaction using propanoyl bromide.

This reactivity is harnessed by researchers and drug development professionals to build

complex molecular architectures required for biologically active compounds.[4][11]
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Safety and Handling
Propanoyl bromide is a hazardous chemical that requires strict safety protocols. Its high

reactivity, flammability, and corrosiveness pose significant risks if not handled properly.[6][13]

Table 2: Hazard Summary and Safety Precautions

Hazard Class Description
GHS
Pictogram(s)

Precautionary
Measures

Reference(s)

Flammable

Liquid

Flammable liquid

and vapor.

Explosive

vapor/air

mixtures are

possible.

🔥

Keep away from

heat, sparks,

open flames, and

hot surfaces.

Use explosion-

proof equipment.

[2][8][14]

Corrosive

Causes severe

skin burns and

eye damage.

Corrosive to the

respiratory tract.

corrosive

Wear protective

gloves, clothing,

and eye/face

protection. Use

in a well-

ventilated area or

fume hood.

[2][13][14]

Water Reactive

Reacts violently

with water,

liberating toxic

and corrosive

hydrogen

bromide gas.

corrosive, 🔥

Store in a dry,

cool place in a

tightly sealed

container under

inert gas (e.g.,

nitrogen). Avoid

contact with

moisture.

[9][10][14]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[8]
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Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty

of water. Seek immediate medical attention.[8][14]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[8][10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician

immediately.[8]

Due to its hazardous nature, all work with propanoyl bromide should be conducted by trained

personnel in a controlled laboratory environment with appropriate safety equipment readily

available.[1][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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